5-(1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-3-isoxazolecarboxamide

• IUPAC Name: 5-(1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H16N2O4/c1-2-12-5-3-4-6-14(12)20-19(22)15-10-17(25-21-15)13-7-8-16-18(9-13)24-11-23-16/h3-10H,2,11H2,1H3,(H,20,22)
• InChI Key: ZANHTWYIAJCREI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=NOC(=C2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

5-(1,3-benzodioxol-5-yl)-N-(2-ethylphenyl)-3-isoxazolecarboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as BIX01294 and is classified as an inhibitor of histone methyltransferase G9a.

Mechanism of Action

BIX01294 works by binding to the active site of G9a and preventing it from methylating histones. This leads to changes in chromatin structure and gene expression.
Biochemical and Physiological Effects:
BIX01294 has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the proliferation of cancer cells, and reduce inflammation in animal models of disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using BIX01294 in lab experiments is its specificity for G9a. This allows researchers to study the role of histone methylation in various biological processes. However, one limitation is that BIX01294 may have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research involving BIX01294. One area of interest is the development of more potent and selective inhibitors of G9a. Another area of research is the study of the role of histone methylation in various diseases, including cancer and neurological disorders. Additionally, the use of BIX01294 in combination with other drugs may have synergistic effects and improve treatment outcomes.

Scientific Research Applications

BIX01294 has been extensively studied for its potential applications in scientific research. It has been shown to inhibit the activity of G9a, which is an enzyme responsible for histone methylation. This inhibition leads to changes in gene expression, which can be useful for studying the role of specific genes in various biological processes.